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Compound of Interest

Compound Name: 2-Amino-3-nitropyridine

Cat. No.: B1266227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for 2-
Amino-3-nitropyridine (CAS No. 4214-75-9), a key intermediate in the synthesis of various

pharmaceutical and agrochemical compounds. This document is intended to be a valuable

resource for researchers and professionals involved in drug development and chemical

synthesis, offering insights into the solubility characteristics of this compound.

Physicochemical Properties
2-Amino-3-nitropyridine is a yellow crystalline solid.[1] Key physicochemical properties are

summarized in the table below.

Property Value Reference

Molecular Formula C₅H₅N₃O₂ [1]

Molecular Weight 139.11 g/mol [1]

Melting Point 163-165 °C

Boiling Point 335.5 °C (estimated) [1]

Appearance Yellow crystalline solid [1]
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Solubility Data
The solubility of 2-Amino-3-nitropyridine has been qualitatively described in several common

solvents. Quantitative data, however, is limited in publicly available literature. The following

tables summarize the existing solubility information.

Qualitative Solubility
Solvent Solubility Reference

Water Soluble [1]

Ethanol Soluble [1]

Chloroform Soluble [1]

Common Organic Solvents Soluble

Quantitative Solubility
A single quantitative solubility value has been reported, although the specific solvent and

temperature conditions were not fully detailed.

Solubility Solvent Temperature Reference

3 g/L Not Specified Not Specified

Experimental Protocol for Solubility Determination
While extensive experimental data for 2-Amino-3-nitropyridine is not available, a standard

and reliable method for determining the solubility of similar compounds is the isothermal shake-

flask method. The following protocol is adapted from established methodologies for pyridine

derivatives and is recommended for generating precise solubility data for 2-Amino-3-
nitropyridine.

Isothermal Shake-Flask Method
This gravimetric method is widely accepted for determining the equilibrium solubility of a solid

in a liquid solvent.
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Materials and Equipment:

2-Amino-3-nitropyridine (high purity)

Selected solvents (e.g., water, ethanol, methanol, chloroform, acetone, ethyl acetate)

Analytical balance (±0.1 mg)

Thermostatic shaker or water bath with temperature control (±0.1 °C)

Vials with airtight seals

Syringe filters (e.g., 0.45 µm PTFE or nylon)

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

for concentration analysis

Procedure:

Sample Preparation: Add an excess amount of solid 2-Amino-3-nitropyridine to a series of

vials, ensuring there is undissolved solid at equilibrium.

Solvent Addition: Add a known volume or mass of the desired solvent to each vial.

Equilibration: Seal the vials and place them in a thermostatic shaker set to the desired

temperature. Agitate the mixtures for a predetermined time (e.g., 24-72 hours) to ensure

equilibrium is reached. It is crucial to perform preliminary experiments to determine the time

required to reach equilibrium.

Phase Separation: Once equilibrium is achieved, stop the agitation and allow the vials to rest

in the thermostatic bath for a sufficient period (e.g., 2-4 hours) to allow the undissolved solid

to settle.

Sample Withdrawal and Filtration: Carefully withdraw a sample from the clear supernatant of

each vial using a pre-heated or pre-cooled syringe to match the experimental temperature.

Immediately filter the sample through a syringe filter to remove any undissolved

microcrystals.
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Analysis: Accurately dilute the filtered solution with a suitable solvent. Determine the

concentration of 2-Amino-3-nitropyridine in the diluted solution using a calibrated analytical

method such as HPLC or UV-Vis spectrophotometry.

Calculation of Solubility: The solubility (S) can be calculated using the following formula:

S = (C × V × DF) / m_solvent

Where:

C is the concentration of the diluted solution

V is the volume of the diluted solution

DF is the dilution factor

m_solvent is the mass of the solvent used

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the isothermal shake-flask method for

solubility determination.
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Caption: Workflow for the isothermal shake-flask solubility determination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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